Cas no 322412-26-0 (5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 322412-26-0
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• CID: 2626104
• PubChem ID: 767147
• Update Time: 2025-06-08

5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol
• SR-01000397665
• 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl hydrosulfide
• SCHEMBL10012459
• SR-01000397665-1
• 4-PHENYL-5-M-TOLYL-4H-(1,2,4)TRIAZOLE-3-THIOL
• BIM-0005602.P001
• CCG-15444
• 4-Phenyl-5-(m-tolyl)-4H-1,2,4-triazole-3-thiol
• SMSF0005878
• CBMicro_005549
• 4-Phenyl-5-m-tolyl-4H-[1,2,4]triazole-3-thiol
• AKOS000348043
• EN300-07686
• AG-690/36491035
• CS-0220841
• STK231219
• 3-(3-methylphenyl)-4-phenyl-1H-1,2,4-triazole-5-thione
• 322412-26-0
• Z56960296
• CB07649
• EU-0067842
• AKOS000276270

• MDL： MFCD00618585
• Inchi： 1S/C15H13N3S/c1-11-6-5-7-12(10-11)14-16-17-15(19)18(14)13-8-3-2-4-9-13/h2-10H,1H3,(H,17,19)
• InChI Key： CRZCZEFEVILMSQ-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2)N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 267.083
• Monoisotopic Mass: 267.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol

Introduction to 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol (CAS No. 322412-26-0)

5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 322412-26-0, belongs to the triazole class of molecules, which are well-known for their broad spectrum of applications in drug development. The presence of both phenyl and thiol functional groups in its structure imparts distinct chemical reactivity and makes it a promising candidate for further investigation.

The molecular structure of 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with two phenyl groups at the 3 and 4 positions, respectively. The introduction of a thiol (-SH) group at the 3-position enhances its potential interaction with biological targets, particularly enzymes and receptors. This structural motif is reminiscent of several pharmacologically active compounds that have been investigated for their therapeutic effects in various diseases.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential applications in treating neurological disorders, infectious diseases, and cancer. The triazole scaffold is particularly interesting because it can be easily modified to produce derivatives with enhanced binding affinity and selectivity. The compound 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol represents an advanced derivative that incorporates both lipophilic phenyl rings and a polar thiol group, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential to act as a modulator of enzyme activity. Thiols are known to participate in redox reactions and can interact with metal ions, which are often critical cofactors in enzymatic processes. The thiol group in 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol could potentially disrupt or enhance the function of specific enzymes by forming disulfide bonds or participating in other covalent interactions. This capability makes it a valuable scaffold for designing inhibitors or activators of target enzymes.

Moreover, the presence of multiple phenyl rings in the structure suggests that 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol may exhibit favorable pharmacokinetic properties, such as improved solubility and bioavailability. These characteristics are crucial for the development of effective drugs that can reach their targets within the body efficiently. Additionally, the aromatic nature of the phenyl groups could contribute to strong binding interactions with biological macromolecules, such as proteins and nucleic acids.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, triazole derivatives have been shown to possess anti-inflammatory, antimicrobial, and anticancer properties. The compound 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol may share some of these properties due to its structural similarity to known bioactive molecules. Researchers have been particularly interested in exploring how modifications to the triazole core can influence its biological activity. The introduction of substituents like methyl groups on the phenyl rings can alter electronic distributions and steric hindrance around the molecule, potentially tuning its interaction with biological targets.

The synthesis of 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic strategies include condensation reactions between appropriate precursors followed by functional group transformations to introduce the thiol group. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing intricate molecular frameworks like that of this compound.

In terms of applications, 5-(3-methylphenyl)-4-phenyl-4H-1,2,4-triazole-3-thiol has shown promise as a lead compound for further derivatization into more potent therapeutic agents. By systematically modifying its structure—such as altering substituents on the phenyl rings or introducing additional functional groups—scientists can fine-tune its biological activity to address specific therapeutic needs. For example, 5-(3-methylphenyl)-4-phényl - - - - - - - - - - - - - - - - - - - -